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Compound of Interest

Compound Name: Anti-inflammatory agent 51

Cat. No.: B10861671 Get Quote

Technical Support Center: Anti-inflammatory Agent
51
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding potential off-target effects of Anti-
inflammatory Agent 51. The following troubleshooting guides and FAQs are designed to

address specific issues that may arise during experimentation.

Frequently Asked Questions (FAQs)
Q1: We've observed a decrease in cell proliferation in our cancer cell line experiments, which is

unexpected for an anti-inflammatory agent. What could be the cause?

A1: This is a documented off-target effect. While Anti-inflammatory Agent 51 is a potent

inhibitor of its primary target, it has been shown to have inhibitory effects on other kinases,

some of which are involved in cell cycle progression and proliferation. Specifically, off-target

inhibition of Cyclin-Dependent Kinase 2 (CDK2) has been reported.

Quantitative Data: Kinase Inhibitory Profile of Agent 51
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Kinase Target IC50 (nM) Description

Primary Target 5

Potent and selective inhibition

of the intended inflammatory

kinase.

CDK2 250

Moderate inhibition, potential

cause of reduced cell

proliferation.

MEK1 1,500

Weak inhibition, less likely to

be a primary cause at lower

concentrations.

SRC >10,000 Negligible inhibition.

Signaling Pathway: Agent 51 Off-Target Effect on Cell Cycle
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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